2-Oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carbaldehyde

• IUPAC Name: 2-oxo-1,3-dihydrobenzimidazole-4-carbaldehyde
• InChI: InChI=1S/C8H6N2O2/c11-4-5-2-1-3-6-7(5)10-8(12)9-6/h1-4H,(H2,9,10,12)
• InChI Key: HQVAAEWHVALQSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC(=O)N2)C=O
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• CAS No.: 1553231-99-4

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature i.e., it shows both acidic and basic properties.

Scientific Research Applications

Synthesis and Chemical Applications

• Grignard Reagent Addition to 5-alkylamino-4H-imidazole 3-oxides : This research discusses the synthesis of pH-sensitive spin probes through the reaction of 4,4-Dimethyl-4H-imidazole-5-carbaldehyde oxime 3-oxides with primary or secondary amines, leading to 5-(di)alkylamino-4H-imidazole 3-oxides. These compounds were then treated with AlkMgX to yield stable nitroxides, which are useful as pH-sensitive spin probes (Kirilyuk et al., 2003).

• Synthesis of 2-oxo-2,3-dihydr0-1H-thieno-[3,4-d]imidazole derivatives : This paper discusses the reaction of N-substituted 4-acyl-5-(α-acetylmercaptoalkyl)imidazolin-2-ones with methanol in the presence of BF3 etherate, leading to the formation of 2-oxo-2,3-dihydro-1H-thieno[2,3-d]imidazole derivatives. These derivatives have potential applications in various chemical syntheses (Zav’yalov & Dorofeeva, 1979).

Pharmaceutical and Biological Research

• Antioxidant and Antimicrobial Activities : A study synthesizes and evaluates a new series of 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles and related compounds for their antioxidant and antimicrobial activities. This research highlights the potential pharmaceutical applications of these compounds (Bassyouni et al., 2012).

Material Science and Photoluminescence

• Facile approach to benzo[d]imidazole-pyrrolo[1,2-a]pyrazine hybrid structures : This research describes a method for synthesizing benzo[d]imidazole-pyrrolo[1,2-a]pyrazine hybrid structures, which show unique optical properties with deep blue emission. These properties indicate potential applications in bioimaging and material sciences (Bae et al., 2020).

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a variety of biological targets. They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures . .

Mode of Action

The mode of action of imidazole derivatives can vary widely depending on the specific compound and its targets. They can act as inhibitors, activators, or modulators of their targets

Biochemical Pathways

Imidazole derivatives can affect a variety of biochemical pathways due to their broad range of targets

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound can greatly affect its bioavailability. Imidazole derivatives are generally highly soluble in water and other polar solvents , which can influence their absorption and distribution

Result of Action

The molecular and cellular effects of a compound’s action depend on its targets and mode of action. Imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities

Safety and Hazards

Safety information for imidazole compounds includes hazard statements such as H302, H315, H319, H335 and precautionary statements like P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This present review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.